Cas no 2137554-53-9 ((5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol)

• Product Name: (5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol
• CAS No: 2137554-53-9
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5831410
• PubChem ID: 165472086
• Update Time: 2025-06-09

(5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol
• 2137554-53-9
• EN300-1117176

• Inchi： 1S/C7H11NOS/c1-3-7-5(2)6(4-10)8-9-7/h10H,3-4H2,1-2H3
• InChI Key： RVNPNUADCINDMK-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(CC)ON=1

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Additional information on (5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol

Comprehensive Overview of (5-Ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol (CAS No. 2137554-53-9)

(5-Ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol (CAS No. 2137554-53-9) is a specialized organic compound featuring a unique oxazole-thiol hybrid structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for heterocyclic synthesis. The presence of both oxazole and thiol functional groups makes it particularly valuable for designing bioactive molecules with tailored properties.

Recent trends in drug discovery highlight the growing demand for sulfur-containing heterocycles, with (5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol emerging as a key intermediate. Researchers are exploring its applications in covalent inhibitor design, where the thiol group can form reversible bonds with biological targets. This aligns with current industry focus on targeted protein degradation and PROTAC technology, where such functional groups play crucial roles.

The compound's oxazole core contributes to its metabolic stability, a hot topic in medicinal chemistry as evidenced by frequent searches for "improving drug half-life" and "metabolically robust scaffolds." Its ethyl-methyl substitution pattern offers optimal lipophilicity, addressing another common research question: "how to balance solubility and permeability in lead optimization."

In material science applications, the thiol functionality enables surface modification through gold-thiolate bonding, relevant to nanotechnology queries like "self-assembled monolayers for biosensors." The compound's volatility profile (a frequently searched parameter) makes it suitable for gas-phase deposition techniques in advanced coatings.

Analytical characterization of 2137554-53-9 typically involves LC-MS hyphenated techniques (a trending analytical topic), with the oxazole-thiol moiety producing distinctive fragmentation patterns. Recent publications emphasize its utility in high-throughput screening libraries, responding to the pharmaceutical industry's need for "diverse screening compounds" and "fragment-based drug discovery."

Environmental fate studies (increasingly searched for regulatory compliance) show the compound's moderate biodegradability, with the oxazole ring demonstrating greater stability than its thiol group under aerobic conditions. This property profile addresses sustainability concerns in chemical development, a major industry focus area.

The synthesis of (5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol typically involves cyclocondensation of β-ketoesters with hydroxylamine, followed by thiolation - processes frequently optimized using flow chemistry (a trending manufacturing approach). Recent patent literature suggests applications in flavor and fragrance compositions, capitalizing on the compound's sulfurous aroma characteristics at low concentrations.

From a regulatory perspective, the compound's non-hazardous classification (confirmed by GHS evaluation) makes it attractive for industrial applications. This addresses common queries about "safer chemical alternatives" in product formulation. Its storage stability under nitrogen atmosphere (another frequently researched parameter) ensures practical handling in laboratory settings.

Emerging research explores the compound's potential in photoredox catalysis, particularly for C-S bond formation reactions. This aligns with the growing interest in "visible light photocatalysis" and "sustainable synthetic methods." The electron-rich oxazole system may serve as a ligand precursor in transition metal catalysis, another active research area.

In conclusion, (5-ethyl-4-methyl-1,2-oxazol-3-yl)methanethiol (CAS 2137554-53-9) represents a multifaceted compound bridging pharmaceutical, material science, and synthetic chemistry applications. Its unique structure-activity relationship continues to inspire innovative applications across multiple scientific disciplines, responding to contemporary research challenges and industrial needs.